Cas no 102-13-6 (Isobutyl 2-phenylacetate)

• Product Name: Isobutyl 2-phenylacetate
• CAS No: 102-13-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00026482
• CID: 35171
• PubChem ID: 87574379
• Update Time: 2025-04-18

Isobutyl 2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• Isobutyl 2-phenylacetate
• ACETIC ACID, PHENYL:ISOBUTYL ESTER
• EGLANTINE
• FEMA 2210
• ISOBUTYL ALPHA-TOLUATE
• ISOBUTYL PHENYLACETATE
• PHENYLACETIC ACID ISOBUTYL ESTER
• 2-methylpropylbenzeneacetate
• Benzeneacetic acid, 2-methylpropyl ester
• Iphaneine
• isobutyl
• Isobutyl phenylethanoate
• Phenylacetic acid, 2-methylpropyl ester
• phenyl-aceticaciisobutylester
• Isobutyl α-toluate
• α-toluic acid isobutyl ester
• ISOBUTYL PHENYL ACETATE, NATURAL
• 2-methylpropyl 2-phenylacetate
• 2-Methylpropyl phenylacetate
• Isobutyl Phenylaceta
• Phenyl acetic acid isobutyl ester

• MDL： MFCD00026482
• Inchi： 1S/C12H16O2/c1-10(2)9-14-12(13)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： RJASFPFZACBKBE-UHFFFAOYSA-N
• SMILES： CC(COC(CC1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.986 g/mL at 25 °C(lit.)
• Boiling Point: 253 °C(lit.)
• Flash Point: >110 ºC
• Refractive Index: n20/D 1.487(lit.)
• PSA: 26.30000
• LogP: 2.42830
• FEMA: 2210
• Solubility: Insoluble in water and glycerol, soluble in ethanol and diethyl ether.

Isobutyl 2-phenylacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：CY1681950
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Acids/Esters
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• Natural Products and Extracts Flavors and Fragrances